Cas no 1805550-59-7 (4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine
• CAS No: 1805550-59-7
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4897882
• Update Time: 2025-05-24

4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-5(2-9)6(7(10)11)3-12-8(4)13(14)15/h3,7H,2H2,1H3
• InChI Key： RXKAYTQQFYZJRZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=CN=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine

Introduction to 4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805550-59-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805550-59-7) represents a fascinating molecular scaffold that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its nitro, bromomethyl, and difluoromethyl substituents, offers a versatile platform for the development of novel bioactive molecules. The strategic placement of these functional groups not only enhances its reactivity but also opens up diverse possibilities for structural modifications, making it a valuable building block in synthetic chemistry.

Recent advancements in the field have highlighted the compound's potential in designing small-molecule inhibitors targeting various biological pathways. Specifically, the nitropyridine core has been extensively studied for its ability to interact with biological macromolecules, particularly enzymes and receptors involved in metabolic disorders and inflammatory responses. The bromomethyl group serves as a reactive handle for further functionalization, enabling the facile introduction of other pharmacophores through nucleophilic substitution reactions. Meanwhile, the difluoromethyl group, known for its metabolic stability and electronic effects, contributes to the compound's pharmacokinetic properties, enhancing its bioavailability and binding affinity.

In the context of drug discovery, this compound has been explored as a precursor for synthesizing kinase inhibitors, which play a crucial role in cancer therapy. The combination of the nitropyridine ring and the bromomethyl side chain allows for precise tuning of electronic and steric properties, optimizing interactions with ATP-binding pockets of kinases. For instance, studies have demonstrated that derivatives of this scaffold exhibit inhibitory activity against tyrosine kinases, which are overexpressed in many oncogenic pathways. The difluoromethyl group, by virtue of its ability to modulate lipophilicity and hydrogen bonding potential, further refines the binding interactions, leading to improved drug-like characteristics.

Moreover, the compound's utility extends beyond oncology into the treatment of neurological disorders. Researchers have leveraged its structural features to develop potential therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's. The nitropyridine moiety, with its ability to cross the blood-brain barrier, provides a favorable pharmacokinetic profile for central nervous system (CNS) applications. Additionally, modifications at the bromomethyl position have yielded analogs with enhanced selectivity against specific neurotransmitter receptors or enzymes implicated in these diseases. Preclinical studies have shown promising results in animal models, suggesting that this class of compounds may offer novel therapeutic strategies.

The synthetic versatility of 4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine is another area of intense interest. The presence of multiple reactive sites allows chemists to employ a wide array of synthetic methodologies, including cross-coupling reactions, nucleophilic additions, and ring-closing metathesis. These reactions enable the construction of complex molecular architectures with high precision, facilitating the exploration of structure-activity relationships (SAR). Such SAR studies are critical for optimizing lead compounds into viable drug candidates.

Recent publications have also highlighted the compound's role in developing probes for biochemical assays. By incorporating fluorophores or biotin tags at strategic positions derived from this scaffold, researchers can design high-throughput screening (HTS) tools to identify new drug targets. The difluoromethyl group, in particular, has been utilized to enhance signal detection in mass spectrometry-based assays due to its stable isotope properties. This application underscores the compound's importance not only as a synthetic intermediate but also as a tool for biological investigation.

Looking ahead, the future prospects for this compound are promising. Continued research efforts are expected to uncover new applications in areas such as antiviral therapy and immunomodulation. The adaptability of its molecular framework makes it an ideal candidate for generating libraries of diverse compounds through combinatorial chemistry approaches. Such libraries can then be screened using computational modeling techniques to identify hits with desired biological activities.

In conclusion,4-(Bromomethyl)-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1805550-59-7) stands as a cornerstone in modern medicinal chemistry due to its multifaceted utility across different therapeutic domains. Its unique structural features provide chemists with unparalleled flexibility in designing novel bioactive molecules while offering researchers powerful tools for biochemical investigations. As our understanding of biological systems evolves，this compound will undoubtedly continue to play a pivotal role in advancing therapeutic interventions.